Cas no 1516098-90-0 (3-(5-methylpyridin-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-methylpyridin-2-yl)-2-oxopropanoic acid
• CAS No: 1516098-90-0
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5998159
• PubChem ID: 81312078
• Update Time: 2025-05-25

3-(5-methylpyridin-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-2-yl)-2-oxopropanoic acid
• AKOS019884141
• EN300-1832754
• 1516098-90-0

• Inchi： 1S/C9H9NO3/c1-6-2-3-7(10-5-6)4-8(11)9(12)13/h2-3,5H,4H2,1H3,(H,12,13)
• InChI Key： QXEWDKODJAFILF-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(5-methylpyridin-2-yl)-2-oxopropanoic acid

3-(5-Methylpyridin-2-yl)-2-Oxopropanoic Acid: A Comprehensive Overview

3-(5-Methylpyridin-2-yl)-2-Oxopropanoic Acid (CAS No: 1516098-90-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as Compound 1516098-90-0, is characterized by its unique structure, which combines a pyridine ring with a methyl group and a ketone functionality. The molecule's structure plays a pivotal role in its chemical reactivity and biological activity, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The synthesis of 3-(5-Methylpyridin-2-yl)-2-Oxopropanoic Acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have employed direct arylation techniques using palladium catalysts to construct the pyridine ring efficiently. This approach not only simplifies the synthesis process but also reduces the environmental footprint by minimizing the use of hazardous reagents. The compound's stability under various reaction conditions has also been extensively studied, providing valuable insights into its potential applications in industrial settings.

One of the most intriguing aspects of Compound 1516098-90-0 is its biological activity. Preclinical studies have demonstrated that this compound exhibits potent antimicrobial properties, particularly against gram-positive bacteria. This finding has sparked interest in its potential use as an alternative to conventional antibiotics, especially in light of the growing threat of antibiotic resistance. Furthermore, recent research has highlighted its ability to modulate inflammatory pathways, suggesting its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The physical properties of 3-(5-Methylpyridin-2-yl)-2-Oxopropanoic Acid are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been thoroughly investigated, providing essential data for its characterization and purification. For example, the compound exhibits a melting point of approximately 175°C, which is relatively high for organic compounds of similar complexity. This property makes it suitable for applications requiring thermal stability, such as in the formulation of heat-resistant polymers or coatings.

In terms of applications, Compound 1516098-90-0 has shown promise in the development of bioactive materials. Researchers have explored its use as a building block for constructing more complex molecules with enhanced biological activity. For instance, by incorporating this compound into polymeric networks, scientists have created materials with tailored mechanical properties and drug delivery capabilities. These advancements underscore the versatility of 3-(5-Methylpyridin-2-yl)-2-Oxopropanoic Acid in both academic and industrial settings.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its interaction with various biological targets, such as enzymes and receptors. These simulations have provided valuable insights into the design of more effective drug candidates based on this scaffold. Moreover, machine learning algorithms have been utilized to analyze large datasets related to this compound's synthesis and activity, enabling researchers to identify patterns and optimize experimental conditions more efficiently.

Despite its numerous advantages, the commercialization of 3-(5-Methylpyridin-2-yll)-2-Oxopropanoic Acid faces several challenges. One major hurdle is scaling up its production to meet industrial demands while maintaining high quality standards. Efforts are underway to develop cost-effective manufacturing processes that minimize waste and energy consumption. Additionally, regulatory hurdles related to safety and toxicity need to be addressed before this compound can be widely adopted in therapeutic applications.

In conclusion, 3-(5-Methylpyridin-2-yll)-2-Oxopropanoic Acid (CAS No: 1516098-90) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a promising candidate for advancing drug discovery and material science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.